Cas no 2166809-81-8 (4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole)

• Product Name: 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole
• CAS No: 2166809-81-8
• MF: C₈H₁₃BrN₂O
• MW: 233.105621099472
• CID: 5982426
• PubChem ID: 165527434
• Update Time: 2025-10-29

4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole
• 2166809-81-8
• EN300-1461319

• Inchi： 1S/C8H13BrN2O/c1-7-8(5-9)6-11(10-7)3-4-12-2/h6H,3-5H2,1-2H3
• InChI Key： IZJLNEOTGPHFAI-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=NN(C=1)CCOC

Computed Properties

• Exact Mass: 232.02113g/mol
• Monoisotopic Mass: 232.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 27Ų

Additional information on 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole

Comprehensive Overview of 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole (CAS No. 2166809-81-8)

The compound 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole (CAS No. 2166809-81-8) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and a methoxyethyl side chain, makes it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies in precision medicine.

In recent years, the search for novel heterocyclic compounds like 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole has surged, driven by advancements in drug discovery and crop protection. The compound’s CAS No. 2166809-81-8 is frequently queried in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its bromomethyl moiety offers reactivity for cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis, addressing environmental concerns in industrial applications.

The methoxyethyl group in this pyrazole derivative enhances solubility and bioavailability, critical factors in pharmaceutical formulation. This property resonates with current trends in drug delivery optimization, a frequently searched topic among chemists and pharmacologists. Additionally, the compound’s potential as a building block for fluorescent probes or polymeric materials has sparked interest in biomolecular imaging and smart materials, areas gaining traction in academic and industrial research.

From a synthetic perspective, 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole exemplifies the convergence of scalable synthesis and functional group diversity. Its CAS No. 2166809-81-8 is often associated with patents exploring catalytic methodologies, reflecting the compound’s adaptability to modern flow chemistry techniques. These aspects align with the industry’s shift toward automated synthesis and high-throughput screening, frequently discussed in AI-driven drug development forums.

Quality control of 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole requires advanced analytical techniques such as HPLC and NMR spectroscopy, topics commonly searched by quality assurance professionals. The compound’s stability under various storage conditions is another area of interest, particularly for laboratories focusing on long-term reagent management. These practical considerations make it a subject of discussion in laboratory best practices and chemical storage guidelines.

In summary, 4-(bromomethyl)-1-(2-methoxyethyl)-3-methyl-1H-pyrazole (CAS No. 2166809-81-8) represents a multifaceted tool for researchers navigating the frontiers of organic synthesis and applied chemistry. Its integration into drug candidate pipelines and material innovation projects underscores its enduring value in scientific advancement.